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Compound of Interest

Compound Name: 2,6-dibromo-9H-fluorene

Cat. No.: B15245476

An In-depth examination of 2,7-dibromo-9H-fluorene, a key building block in advanced
materials and pharmaceutical research. This guide addresses the scarcity of data on the 2,6-
isomer by providing a comprehensive overview of its well-characterized counterpart.

For Researchers, Scientists, and Drug Development Professionals.

While the specific isomer 2,6-dibromo-9H-fluorene is not widely documented in scientific
literature or commercial catalogs, its close relative, 2,7-dibromo-9H-fluorene, serves as a
crucial intermediate in the synthesis of a wide array of organic electronic materials and
potential therapeutic agents.[1][2] This technical guide offers a detailed exploration of the
chemical properties, safety data, and synthetic methodologies associated with 2,7-dibromo-9H-
fluorene, providing a valuable resource for researchers working with dibrominated fluorene
scaffolds.

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2,7-dibromo-9H-
fluorene.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15245476?utm_src=pdf-interest
https://www.benchchem.com/product/b15245476?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/leveraging-fluorene-derivatives-the-potential-of-2-7-dibromo-9-9-difluoro-9h-fluorene-in-material-science-ri
https://www.entrepreneur-cn.com/news/Applications-of-Fluorene-Derivatives-in-Materials-Science-Drug-Development-and-Biochemistry-4108.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15245476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 16433-88-8 [31[4]
Molecular Formula Ci3HsBr2 [31[5]
Molecular Weight 324.01 g/mol [31[5]
Melting Point 164-166 °C [3]
Boiling Point 329.77 °C (estimated) [3]
Appearance White to off-white crystalline 3]
powder
Solubility Slightly soluble in Chloroform [3]

Safety and Handling

2,7-Dibromo-9H-fluorene is classified as an irritant.[3] Proper handling and storage are crucial

to ensure laboratory safety.

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

H315: Causes skin irritation

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling

P271: Use only outdoors or in a well-ventilated

H335: May cause respiratory irritation
area

P280: Wear protective gloves/protective

clothing/eye protection/face protection

P302+P352: IF ON SKIN: Wash with plenty of

soap and water

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.
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Storage: Store in a dry, well-ventilated place. Keep container tightly closed.[6]

Below is a workflow for the safe handling of 2,7-dibromo-9H-fluorene in a laboratory setting.

4 Preparation N( Emergency Procedures )
\[ ]/ N\ J
Proceed to handling
4 Handling )

)

o J

After use

4 Post-Handling )

Clean work area

Dispose of waste in
approved container

Remove and store PPE
correctly

'

Wash hands thoroughly

- J

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH2591903&productDescription=27-DIBROMO-9-FLUORENONE+96%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15245476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Safe handling workflow for 2,7-dibromo-9H-fluorene.

Experimental Protocols: Synthesis

The synthesis of 2,7-dibromofluorene is a key step for its subsequent use in more complex
molecules. One common method involves the direct bromination of fluorene.

Synthesis of 2,7-dibromofluorene from Fluorene:

This protocol is adapted from a literature procedure for the synthesis of 2,7-dibromofluoren-9-
one, where the initial step is the synthesis of 2,7-dibromofluorene.[7]

o Materials:

o Fluorene (1.5 g, 9.0 mmol)

o

Carbon tetrachloride (CCls) (80 mL)

o

Copper(ll) bromide on alumina (30 g)

[¢]

Ethyl acetate

Hexane

[¢]

e Procedure:

o

To a solution of fluorene in CCls, add copper(ll) bromide on alumina.

Stir the mixture at reflux for 5 hours.

[¢]

o

Cool the solution to room temperature.

o

Filter the solid material and wash it with CCla (50 mL).

o

Dry the organic solution over magnesium sulfate.

[¢]

Remove the solvent to yield the crude product as yellow solids (2.87 g, 98% vyield).
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o Recrystallize the crude product from a mixture of ethyl acetate/hexane (5:95 v/v) to obtain
pale yellow crystals of pure 2,7-dibromofluorene.

The following diagram illustrates a generalized synthetic pathway for producing dibrominated
fluorene derivatives.

Oxidizing Agent
(e.g., CrOs, KMnOa)

Grignard or Organolithium
Reagent

Nucleophilic Addition

Click to download full resolution via product page

Generalized synthetic pathways for fluorene derivatives.

Applications in Research and Development

Fluorene derivatives are of significant interest due to their unique photophysical and electronic
properties.[2] 2,7-disubstituted fluorenes are particularly important as building blocks for
conjugated polymers used in organic light-emitting diodes (OLEDS), organic photovoltaics
(OPVs), and organic field-effect transistors (OFETs).[1] The bromine atoms at the 2 and 7
positions provide reactive handles for further functionalization through cross-coupling reactions,
allowing for the synthesis of a diverse range of materials with tailored properties.[1]
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In the realm of drug development, the fluorene scaffold is recognized for its presence in various
bioactive molecules.[8] For instance, certain fluorene derivatives have been investigated for
their potential as anticancer, anti-inflammatory, and antibacterial agents.[2] The ability to
functionalize the dibromofluorene core allows for the systematic exploration of structure-activity
relationships in the design of new therapeutic agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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